TNF-α Suppression: Catalpol vs. Aucubin
In a controlled in vitro TNF‑α formation assay using hydrolyzed iridoids (β‑glucosidase pre‑treatment required for activity), H‑catalpol suppressed TNF‑α with an IC₅₀ of 33.3 μM. This represents 2.97‑fold weaker potency than H‑aucubin (IC₅₀ 11.2 μM) but 1.75‑fold stronger than H‑geniposide (IC₅₀ 58.2 μM) and 4.64‑fold stronger than H‑loganin (IC₅₀ 154.6 μM) [1]. Thus, catalpol occupies an intermediate potency tier among common iridoids and may be preferentially selected when both efficacy and a broader safety margin are desired.
| Evidence Dimension | TNF‑α formation inhibition (IC₅₀) |
|---|---|
| Target Compound Data | Catalpol (hydrolyzed): IC₅₀ = 33.3 μM |
| Comparator Or Baseline | Aucubin: IC₅₀ 11.2 μM; Geniposide: IC₅₀ 58.2 μM; Loganin: IC₅₀ 154.6 μM (all hydrolyzed forms) |
| Quantified Difference | Catalpol 2.97× weaker than aucubin; 1.75× stronger than geniposide; 4.64× stronger than loganin |
| Conditions | In vitro TNF‑α production assay; iridoids pre‑treated with β‑glucosidase; LPS stimulation (cell type not explicitly stated in abstract); data from single‑concentration response curves |
Why This Matters
For researchers designing anti‑inflammatory screens, selecting catalpol over geniposide or loganin yields substantially greater TNF‑α suppression at equivalent molar concentrations, while aucubin remains the more potent alternative when maximal potency is the sole criterion.
- [1] Kim BH, Park KS, Chang IM. Inhibitory Potencies of Several Iridoids on Cyclooxygenase‑1, Cyclooxygenase‑2 Enzymes Activities, Tumor Necrosis Factor‑α and Nitric Oxide Production In Vitro. Evid Based Complement Alternat Med. 2010. doi:10.1093/ecam/nep220 View Source
